Cas no 61242-89-5 (Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-)
61242-89-5 structure
Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-
61242-89-5
C25H23N7O6
517.493424654007
487293
Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl- Properties
Names and Identifiers
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- Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-
- Glutamic acid, N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl-
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- VIELSDYKJIEJTC-ZVAWYAOSSA-N
- 1S/C25H23N7O6/c26-25-31-20-19(22(34)32-25)29-16(12-28-20)11-27-15-8-6-14(7-9-15)21(33)30-18(24(37)38)10-17(23(35)36)13-4-2-1-3-5-13/h1-9,12,17-18,27H,10-11H2,(H,30,33)(H,35,36)(H,37,38)(H3,26,28,31,32,34)/t17?,18-/m0/s1
- C(O)(=O)[C@H](CC(C1=CC=CC=C1)C(O)=O)NC(=O)C1=CC=C(NCC2=CN=C3C(=N2)C(=O)NC(N)=N3)C=C1
Computed Properties
- 517.17119
Experimental Properties
- 208.99
- 3.52±0.10(Predicted)
- 1.57±0.1 g/cm3(Predicted)
Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-4-phenyl- Related Literature
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Asuka A. Orr,Wen Hu,Pandeeswar Makam,Boxin Li,Joseph M. Jakubowski,Rusen Yang J. Mater. Chem. A, 2021,9, 20385-20394
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Yunyong Li,Haiyan Zhang,Shanxing Wang,Yingxin Lin,Yiming Chen,Zhicong Shi,Na Li,Wenguang Wang J. Mater. Chem. A, 2016,4, 11247-11255
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Tracy R. McKnight,Hikari A. I. Yoshihara,Lungile J. Sitole,Jeffery N. Martin,Francois Steffens,Debra Meyer Mol. BioSyst., 2014,10, 2889-2897
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Zhen Liu,Fang Pu,Jinsong Ren,Xiaogang Qu Chem. Commun., 2016,52, 3364-3367
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Lars Ulrik Nordstrøm,Robert Madsen Chem. Commun., 2007, 5034-5036
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Fazalurahman Kuttassery,Siby Mathew,Hiroshi Tachibana,Haruo Inoue Sustainable Energy Fuels, 2020,4, 1945-1953
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Jinhee Bae,Eun Ji Lee,Nak Cheon Jeong Chem. Commun., 2018,54, 6458-6471
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